5-Chloro-2-ethoxy-3-nitropyridine
Overview
Description
5-Chloro-2-ethoxy-3-nitropyridine is a chemical compound with the molecular formula C7H7ClN2O3 . It has a molecular weight of 202.6 . The compound is typically in solid form and has a tan color .
Molecular Structure Analysis
The InChI code for this compound is1S/C7H7ClN2O3/c1-2-13-7-6 (10 (11)12)3-5 (8)4-9-7/h3-4H,2H2,1H3 . This code provides a specific representation of the molecule’s structure. Physical And Chemical Properties Analysis
This compound has a boiling point of 275°C and a density of 1.378 . It has a flash point of 120°C and should be stored at temperatures between 2-8°C .Scientific Research Applications
Synthesis of Anticancer Agents : A study demonstrates the utility of 5-Chloro-2-ethoxy-3-nitropyridine derivatives in the synthesis of potential anticancer agents, specifically Pyrido[4,3-b][1,4]oxazines and Pyrido[4,3-b][1,4]thiazines. These derivatives were evaluated for their effects on the proliferation and mitotic index of cultured L1210 cells and survival rates in mice bearing P388 leukemia, highlighting their potential as therapeutic agents (Temple et al., 1983).
Molecular Diodes : Another application involves the development of a programmable molecular diode driven by charge-induced conformational changes using a nitropyridine derivative. This innovation presents a significant step forward in the field of molecular electronics, showcasing the molecule's role as a nano-actuator and its potential use in memory devices (Derosa, Guda, Seminario, 2003).
Substitution Reactions for Pyridine Derivatives : Research on the substitution reactions of 5-nitropyridine-2-sulfonic acid and its derivatives provides a new pathway to 2,5-disubstituted pyridines, highlighting the reactivity and versatility of these nitropyridine compounds in organic synthesis (Bakke, Sletvold, 2003).
Nitration and Derivatization Studies : Studies on the nitration of 3,5-disubstituted pyridine N-oxides, including the synthesis of 5-chloro-3-methoxy-2-nitro-pyridine N-oxide, provide insights into the chemical behavior and potential applications of nitropyridine derivatives in more complex chemical synthesis processes (Bissell, Swansiger, 1987).
Chemical Interactions and Kinetics : The kinetics of reactions involving 2-chloro-3-nitro and 2-chloro-5-nitropyridines with various amines highlight the detailed understanding of chemical interactions and reaction dynamics necessary for designing and synthesizing novel compounds (Hamed, 1997).
Safety and Hazards
Mechanism of Action
Target of Action
Nitropyridines, a class of compounds to which it belongs, are often used in organic synthesis and pharmaceutical development . They are known to interact with various targets depending on their specific substitutions .
Mode of Action
Nitropyridines generally react with n2o5 in an organic solvent to give the n-nitropyridinium ion . This ion then reacts with SO2/HSO3– in water to yield 3-nitropyridine . The reaction mechanism involves a [1,5] sigmatropic shift, where the nitro group migrates from the 1-position to the 3-position .
Biochemical Pathways
Nitropyridines are versatile intermediates in organic synthesis and can participate in a variety of reactions, potentially affecting multiple biochemical pathways .
Result of Action
As a nitropyridine derivative, it may participate in various chemical reactions, leading to the synthesis of different compounds . The specific effects would depend on the nature of these compounds and their interactions with cellular targets.
Action Environment
The action, efficacy, and stability of 5-Chloro-2-ethoxy-3-nitropyridine can be influenced by various environmental factors. These may include the pH of the environment, temperature, presence of other chemicals, and specific conditions of the reaction . .
Properties
IUPAC Name |
5-chloro-2-ethoxy-3-nitropyridine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7ClN2O3/c1-2-13-7-6(10(11)12)3-5(8)4-9-7/h3-4H,2H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZYBDCRAUJIDTDQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C=C(C=N1)Cl)[N+](=O)[O-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H7ClN2O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10650095 |
Source
|
| Record name | 5-Chloro-2-ethoxy-3-nitropyridine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10650095 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
202.59 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
886373-32-6 |
Source
|
| Record name | 5-Chloro-2-ethoxy-3-nitropyridine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=886373-32-6 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 5-Chloro-2-ethoxy-3-nitropyridine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10650095 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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